Cas no 155131-43-4 (((2R,3R,5R)-3-(BENZOYLOXY)-5-BROMO-4,4-DIFLUOROTETRAHYDROFURAN-2-YL)METHYL BENZOATE)

• Product Name: ((2R,3R,5R)-3-(BENZOYLOXY)-5-BROMO-4,4-DIFLUOROTETRAHYDROFURAN-2-YL)METHYL BENZOATE
• CAS No: 155131-43-4
• MF: C₁₉H₁₅BrF₂O₅
• MW: 441.220212221146
• CID: 5709084
• PubChem ID: 11123078
• Update Time: 2023-10-14

((2R,3R,5R)-3-(BENZOYLOXY)-5-BROMO-4,4-DIFLUOROTETRAHYDROFURAN-2-YL)METHYL BENZOATE Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,5R)-3-(BENZOYLOXY)-5-BROMO-4,4-DIFLUOROTETRAHYDROFURAN-2-YL)METHYL BENZOATE
• ((2R,3R,5R)-3-(BENZOYLOXY)-5-BROMO-4,4-DIFLUOROTETRAHYDROFURAN-2-YL)METHYLBENZOATE
• 155131-43-4
• SCHEMBL15444764

• Inchi： 1S/C19H15BrF2O5/c20-18-19(21,22)15(27-17(24)13-9-5-2-6-10-13)14(26-18)11-25-16(23)12-7-3-1-4-8-12/h1-10,14-15,18H,11H2/t14-,15-,18+/m1/s1
• SMILES： Br[C@@H]1C([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 440.00709g/mol
• Monoisotopic Mass: 440.00709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61.8Ų